Cas no 848006-35-9 (1H-Pyrrole,3-(4-bromophenyl)-)

• Product Name: 1H-Pyrrole,3-(4-bromophenyl)-
• CAS No: 848006-35-9
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD09832516
• CID: 716494
• Update Time: 2025-10-22

1H-Pyrrole,3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3-(4-bromophenyl)-
• 3-(4-BROMO-PHENYL)-1H-PYRROLE
• 3-(4-bromophenyl)-1H-pyrrole
• GL-1063

• MDL： MFCD09832516
• Inchi： 1S/C10H8BrN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-7,12H
• InChI Key： JYWRYTQJPDTAIJ-UHFFFAOYSA-N
• SMILES： C1(C=CNC=1)C1C=CC(Br)=CC=1

Computed Properties

• Exact Mass: 220.98400

Experimental Properties

• Density: 1.488
• Boiling Point: 355.389°C at 760 mmHg
• Flash Point: 168.734°C
• Refractive Index: 1.628
• PSA: 15.79000
• LogP: 3.44420

Additional information on 1H-Pyrrole,3-(4-bromophenyl)-

1H-Pyrrole,3-(4-bromophenyl)- (CAS No: 848006-35-9)

1H-Pyrrole,3-(4-bromophenyl)- is a versatile organic compound with the CAS registry number 848006-35-9. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of the bromine substituent at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound highly valuable in various chemical and biological applications. Recent advancements in synthetic methodologies have further enhanced its utility in fields such as materials science, drug discovery, and organic electronics.

The synthesis of 1H-pyrrole,3-(4-bromophenyl)- typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have recently explored more efficient routes using transition metal catalysts, such as palladium(II) complexes, to achieve higher yields and better regioselectivity. These methods not only simplify the synthesis process but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of physical properties, 1H-pyrrole,3-(4-bromophenyl)- exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's UV-Vis absorption spectrum shows strong absorption bands in the visible region, indicating its potential application in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent studies have highlighted the role of 1H-pyrrole,3-(4-bromophenyl)- as a building block in supramolecular chemistry. Its ability to form stable hydrogen bonds and π-π interactions has led to the development of novel self-assembled materials with tunable properties. For instance, researchers have successfully synthesized porphyrin-like macrocycles using this compound as a precursor, demonstrating its potential in molecular recognition and catalysis.

The biological activity of 1H-pyrrole,3-(4-bromophenyl)- has also been a subject of extensive research. In vitro studies have shown that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to inhibit certain kinase enzymes makes it a promising candidate for drug development targeting diseases such as chronic myeloid leukemia.

In the field of materials science, 1H-pyrrole,3-(4-bromophenyl)- has been utilized as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). Its high electron-donating capability enables the formation of materials with excellent electrical conductivity and mechanical stability. Recent breakthroughs in this area include the fabrication of flexible electronic devices using films made from this compound.

The environmental impact of 1H-pyrrole,3-(4-bromophenyl)- has also been evaluated in recent studies. Biodegradation experiments indicate that this compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term persistence in ecosystems. However, its low toxicity to aquatic organisms suggests that it poses minimal risk to marine environments when used responsibly.

In conclusion, 1H-pyrrole,3-(4-bromophenyl)- (CAS No: 848006-35-9) is a multifaceted organic compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic and application-oriented research, underscore its importance as a key molecule in modern chemistry. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an even greater role in shaping future innovations.